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Compound of Interest

Compound Name: chromium;nickel

CAS No.: 90620-98-7

Cat. No.: B14356596

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the properties, applications, and

relevant testing protocols for nickel-chromium (Ni-Cr) and related nickel-based superalloys in

high-temperature environments. The information is intended to guide researchers and

professionals in selecting and evaluating these materials for demanding applications.

Introduction to Nickel-Chromium Alloys
Nickel-chromium alloys are a cornerstone in high-temperature materials science due to their

exceptional combination of high strength, toughness, and outstanding resistance to oxidation

and corrosion at elevated temperatures. The addition of chromium to nickel creates a stable,

adherent chromium oxide (Cr₂O₃) layer on the surface, which protects the underlying alloy from

further oxidation, even at temperatures exceeding 1000°C.

Key characteristics of these alloys include:
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High Mechanical Strength at Elevated Temperatures: They maintain their load-bearing

capabilities at high temperatures.

Excellent Oxidation Resistance: The formation of a protective chromia scale is crucial for

their longevity in high-temperature, oxidizing environments.

Superb Corrosion Resistance: They perform reliably in a variety of corrosive media, including

acidic and chloride-containing environments.

Good Processability: These alloys can be readily fabricated into various forms, such as

wires, sheets, plates, and forgings.

Common High-Temperature Nickel-Chromium Alloys
and Their Applications
Several nickel-chromium based superalloys have been developed to meet the demands of

various high-temperature applications, particularly in the aerospace, power generation, and

chemical processing industries.

Table 1: Common High-Temperature Nickel-Chromium Alloys and Their Applications
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Alloy
Designation
(UNS)

Common
Name

Nominal
Composition
(wt. %)

Key Features
Typical High-
Temperature
Applications

N06600 Inconel 600
Ni: 72, Cr: 14-17,

Fe: 6-10

Good high-

temperature

strength and

resistance to

chloride-ion

stress corrosion

cracking.

Furnace

components,

chemical and

food processing

equipment,

nuclear

engineering.

N06625 Inconel 625

Ni: ≥58, Cr: 20-

23, Mo: 8-10, Nb:

3.15-4.15

Excellent

fabricability and

resistance to a

wide range of

corrosive

environments,

particularly

pitting and

crevice

corrosion.

Aerospace

components

(exhaust

systems, heat

exchangers),

chemical

processing

equipment,

marine

applications.

N07718 Inconel 718

Ni: 50-55, Cr: 17-

21, Fe: bal, Nb:

4.75-5.5, Mo:

2.8-3.3, Ti: 0.65-

1.15, Al: 0.2-0.8

High strength up

to 700°C

(1300°F) and

good weldability.

Gas turbine

engine

components

(discs, blades),

high-speed

airframe parts,

cryogenic

tankage.

N07750 Inconel X-750

Ni: ≥70, Cr: 14-

17, Fe: 5-9, Ti:

2.25-2.75, Al:

0.4-1.0, Nb: 0.7-

1.2

High stress-

rupture strength

and creep

resistance up to

700°C (1300°F).

Gas turbines,

rocket engines,

nuclear reactors,

pressure

vessels.

R30188 Haynes 188 Co: bal, Cr: 20-

24, Ni: 20-24, W:

Excellent high-

temperature

Gas turbine

engine
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13-15, La: 0.03-

0.12

strength and

oxidation

resistance up to

1095°C

(2000°F).

components

(combustors,

afterburners).

N06002 Hastelloy X

Ni: bal, Cr: 20.5-

23, Fe: 17-20,

Mo: 8-10, Co:

0.5-2.5

Excellent forming

and welding

characteristics,

and resistance to

oxidizing,

reducing, and

neutral

atmospheres.

Gas turbine

engine

components

(combustion

cans, transition

ducts), industrial

furnaces.

Experimental Protocols for Material Characterization
High-Temperature Tensile Testing
This test determines the strength and ductility of nickel-chromium alloys at elevated

temperatures.

Applicable Standard: ASTM E21 - Standard Test Methods for Elevated Temperature Tension

Tests of Metallic Materials.

Protocol:

Specimen Preparation: Prepare standardized tensile specimens as per ASTM E8/E8M.

System Setup:

Mount the specimen in a universal testing machine equipped with a high-temperature

furnace and an extensometer suitable for elevated temperatures.

Attach thermocouples to the specimen's gauge section to monitor and control the

temperature accurately.

Heating and Temperature Stabilization:
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Heat the specimen to the desired test temperature at a controlled rate.

Hold the specimen at the test temperature for a soaking period to ensure thermal

equilibrium.

Tensile Loading:

Apply a uniaxial tensile load at a constant strain rate until the specimen fractures.

Continuously record the load and elongation data.

Data Analysis:

Generate a stress-strain curve from the recorded data.

Determine the following properties:

Ultimate Tensile Strength (UTS)

Yield Strength (YS) (typically at 0.2% offset)

Elongation (%El)

Reduction of Area (%RA)

Table 2: Example Tensile Properties of Inconel 625 at Elevated Temperatures

Temperature (°C)
Ultimate Tensile
Strength (MPa)

0.2% Yield Strength
(MPa)

Elongation (%)

Room Temperature 930 520 45

540 830 415 40

650 800 400 35

760 620 380 25

870 345 275 30

980 170 140 50
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Note: These are typical values and can vary based on the specific heat treatment and

processing of the material.

Creep and Stress-Rupture Testing
This test evaluates the long-term deformation and rupture behavior of materials under a

constant load at high temperatures.

Applicable Standard: ASTM E139 - Standard Test Methods for Conducting Creep, Creep-

Rupture, and Stress-Rupture Tests of Metallic Materials.

Protocol:

Specimen Preparation: Prepare standardized creep test specimens.

System Setup:

Mount the specimen in a creep testing frame equipped with a high-temperature furnace.

Attach an extensometer to the specimen to measure strain.

Heating and Temperature Stabilization:

Heat the specimen to the specified test temperature and allow it to stabilize.

Loading:

Apply a constant tensile load to the specimen.

Data Collection:

For a creep test, record the strain as a function of time.

For a stress-rupture test, record the time to fracture.

Data Analysis:

Plot the creep strain versus time to determine the creep rate.
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Plot stress versus rupture time (log-log scale) to generate a stress-rupture curve.

Table 3: Example Stress-Rupture Life of a Nickel-Based Superalloy

Temperature (°C) Stress (MPa) Rupture Life (hours)

732 552 100

816 345 150

871 241 200

982 103 500

Note: These values are illustrative and depend on the specific alloy and its condition.

High-Temperature Oxidation Testing
This test assesses the resistance of alloys to oxidation at elevated temperatures.

Protocol:

Specimen Preparation: Prepare coupons of the alloy with a known surface area and initial

weight.

Exposure:

Place the specimens in a high-temperature furnace with a controlled atmosphere (e.g.,

static air, flowing air).

Expose the specimens for a predetermined duration at the test temperature. Cyclic

oxidation tests, involving repeated heating and cooling cycles, are often used to simulate

real-world conditions.

Analysis:

After exposure, measure the weight change of the specimens. A weight gain indicates the

formation of an oxide scale.
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Analyze the surface and cross-section of the oxidized specimens using techniques like

Scanning Electron Microscopy (SEM) and X-ray Diffraction (XRD) to characterize the

oxide scale morphology and composition.

Pitting and Crevice Corrosion Testing
This test evaluates the localized corrosion resistance of alloys in aggressive environments.

Applicable Standard: ASTM G48 - Standard Test Methods for Pitting and Crevice Corrosion

Resistance of Stainless Steels and Related Alloys by Use of Ferric Chloride Solution.

Protocol (Method A for Pitting):

Specimen Preparation: Prepare test specimens with a specific surface finish.

Test Solution: Prepare a 6% ferric chloride (FeCl₃) solution.

Exposure:

Immerse the specimens in the test solution for a specified period (e.g., 72 hours) at a

constant temperature.

Evaluation:

After exposure, clean the specimens and examine them for pitting.

Measure the weight loss and calculate the corrosion rate.

The Critical Pitting Temperature (CPT) can be determined by conducting the test at

various temperatures.

Protocol (Method B for Crevice Corrosion):

Specimen Preparation: Attach crevice-forming devices (e.g., TFE-fluorocarbon blocks) to the

specimens.

Exposure: Immerse the creviced specimens in the ferric chloride solution as described for

the pitting test.
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Evaluation:

After exposure, remove the crevice formers and inspect the area underneath for crevice

corrosion.

The Critical Crevice Temperature (CCT) can be determined by testing at different

temperatures.

Microstructural Analysis
Characterizing the microstructure is crucial for understanding the relationship between

processing, structure, and properties of nickel-chromium alloys.

Protocol:

Sample Preparation:

Cut a section from the alloy.

Mount the section in an epoxy resin.

Grind the surface with successively finer silicon carbide papers.

Polish the ground surface using diamond slurries and a final polish with colloidal silica to

achieve a mirror-like finish.

Etching:

Etch the polished surface with a suitable reagent (e.g., Kalling's No. 2, Glyceregia, or an

electrolytic etch) to reveal the microstructural features such as grain boundaries and

precipitates.

Imaging and Analysis:

Examine the etched surface using optical microscopy and Scanning Electron Microscopy

(SEM).
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Use Energy Dispersive X-ray Spectroscopy (EDS) in the SEM to determine the elemental

composition of different phases.

Perform quantitative analysis of features like grain size (e.g., using ASTM E112) and the

size, morphology, and distribution of strengthening phases (e.g., gamma prime

precipitates).

Visualizations
Experimental Workflow for High-Temperature Tensile
Testing
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1. Specimen Preparation

2. System Setup

3. Testing

4. Data Analysis

Prepare tensile specimen
(ASTM E8/E8M)

Mount specimen in
universal testing machine

Position high-temperature furnace

Attach high-temperature
extensometer

Attach thermocouples

Heat to test temperature

Soak for thermal equilibrium

Apply tensile load at
constant strain rate

Record load and
elongation data

Generate stress-strain curve

Determine UTS, YS,
Elongation, Reduction of Area

Click to download full resolution via product page

Caption: Workflow for High-Temperature Tensile Testing of Ni-Cr Alloys.
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Logical Relationship: Composition, Processing,
Microstructure, and Properties

Inputs

Resulting Microstructure Performance Properties

Alloy Composition
(Ni, Cr, Mo, Nb, Ti, Al, etc.)

Microstructure
(Grain Size, Precipitates, Phases)

Processing
(Casting, Forging, Heat Treatment)

High-Temperature Properties
(Strength, Creep Resistance,

Oxidation Resistance)

Click to download full resolution via product page

Caption: Interrelationship of factors influencing high-temperature properties.

To cite this document: BenchChem. [Application Notes and Protocols for Nickel-Chromium
Alloys in High-Temperature Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14356596/docs#application-notes-and-protocols-for-
nickel-chromium-alloys-in-high-temperature-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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